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Compound of Interest

Compound Name: Richenoic acid

Cat. No.: B1181455 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to

proper laboratory safety and chemical handling protocols is paramount. This guide provides

essential, step-by-step procedures for the safe and compliant disposal of ricinoleic acid,

ensuring the protection of both laboratory personnel and the environment.

Ricinoleic acid, the primary component of castor oil, is generally considered to be of low toxicity

and is biodegradable.[1][2] However, proper disposal is still crucial to maintain a safe and

compliant laboratory environment. It is not listed as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA) P-series or U-series.[3]

Immediate Safety and Handling
Before handling ricinoleic acid, it is essential to wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[4] Ensure adequate ventilation in the

work area.[3] In case of a spill, immediately absorb the liquid with a non-combustible, inert

material such as sand, earth, or vermiculite.[1][3][5] Do not use combustible materials like

sawdust.[3] Collect the absorbed material and place it into a suitable, labeled container for

disposal.[5]

Step-by-Step Disposal Procedures
The recommended disposal method for ricinoleic acid is incineration or disposal at an approved

waste facility. Always adhere to local, state, and federal regulations regarding chemical waste

disposal.[5][6][7][8]
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Container Management: Keep ricinoleic acid in its original, tightly sealed container.[3][6] Do

not mix it with other waste materials.[6] Uncleaned containers should be treated as the

product itself.[6]

Waste Characterization: While not federally classified as hazardous, consult local and state

regulations to confirm the proper waste classification in your area.[3][7][8]

Arrange for Professional Disposal: Contact a licensed waste disposal company to handle the

collection and disposal of the ricinoleic acid waste.

Documentation: Maintain clear records of the disposal process, including the date, quantity

of waste, and the name of the disposal company.

Note: While some sources may suggest that small quantities of ricinoleic acid can be burned or

poured down the drain, this is not a universally recommended or compliant practice.[9] To

ensure environmental protection, avoid releasing ricinoleic acid into sewers or public waters.[1]

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for ricinoleic acid.

Property Value

Molecular Formula C18H34O3

Molecular Weight 298.46 g/mol

Boiling Point 245 °C @ 10 mmHg

Melting Point 5.5 °C

Specific Gravity 0.940 @ 27.4 °C

Solubility Insoluble in water

Source:[3]
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The following diagram illustrates the decision-making process for the proper disposal of

ricinoleic acid.

Start: Ricinoleic Acid Waste

Wear appropriate PPE
(gloves, goggles, lab coat)

Spill?

Absorb with inert,
non-combustible material
(e.g., sand, vermiculite)

Yes

Contained Waste

No

Place in a labeled,
sealed container

Consult local, state,
and federal regulations

Is it classified as
hazardous in your jurisdiction?

Arrange for professional
waste disposal (incineration

or approved landfill)

Yes No (Best Practice)

Document disposal process

End: Proper Disposal
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Caption: Workflow for the safe disposal of ricinoleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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